Cas no 1797964-33-0 (2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797964-33-0
• MF: C₁₆H₁₁F₂NO₄S₂
• MW: 383.389648675919
• CID: 5373821
• Update Time: 2025-05-19

2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]benzenesulfonamide
• 2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H11F2NO4S2/c17-11-3-1-4-12(18)16(11)25(21,22)19-9-10-6-7-14(24-10)15(20)13-5-2-8-23-13/h1-8,19H,9H2
• InChI Key： UHFZHDCJQLGKJC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(C3=CC=CO3)=O)=CC=2)(=O)=O)=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide

2,6-Difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797964-33-0)

The compound 2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide, identified by the CAS registry number CAS No. 1797964-33-0, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a thiophene ring fused with a furan moiety, and a sulfonamide group. The integration of these functional groups provides the compound with unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiophene-furan fused systems in drug design due to their ability to mimic natural product structures and enhance bioavailability. The presence of the sulfonamide group further enhances the compound's solubility and stability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene-furan fused system through cyclization reactions and the subsequent attachment of the sulfonamide group via nucleophilic substitution. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory activity against several kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, studies have demonstrated its ability to modulate inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The structural versatility of CAS No. 1797964-33-0 allows for further modification to optimize its pharmacokinetic properties. Researchers are currently investigating various substitution patterns on the benzene ring and thiophene-furan system to enhance bioavailability and reduce off-target effects. These efforts are expected to yield derivatives with improved therapeutic profiles.

In conclusion, 2,6-difluoro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool in advancing medical science.